Cas no 17435-78-8 (Cholesterol Glucuronide)

• Product Name: Cholesterol Glucuronide
• CAS No: 17435-78-8
• MF: C₃₃H₅₄O₇
• MW: 562.777671337128
• CID: 186430
• Update Time: 2024-02-29

Cholesterol Glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b)-cholest-5-en-3-yl (9CI)
• cholesterol glucuronide
• (8xi,9xi,14xi,17xi)-cholest-5-en-3-yl beta-D-glucopyranosiduronic acid
• 3-O-beta-D-Glucopyranuronosyl cholesterol
• beta-D-Glucopyranosiduronic acid, (3beta)-cholest-5-en-3-yl
• Cholest-5-en-3-yl hexopyranosiduronic acid
• Cholesterol Glucuronide

• Inchi： 1S/C33H54O7/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(13-15-32(20,4)25(22)14-16-33(23,24)5)39-31-28(36)26(34)27(35)29(40-31)30(37)38/h9,18-19,21-29,31,34-36H,6-8,10-17H2,1-5H3,(H,37,38)/t19-,21?,22?,23?,24?,25?,26+,27+,28-,29+,31-,32+,33-/m1/s1
• InChI Key： IJLBJBCDNYOWPJ-WWDBQNETSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)C1CC[C@@]2(C)C(C1)=CCC1C2CC[C@]2(C)C([C@H](C)CCCC(C)C)CCC21

Computed Properties

• Exact Mass: 562.387
• Monoisotopic Mass: 562.387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116

Experimental Properties

• Density: 1.19
• Boiling Point: 686.3°Cat760mmHg
• Flash Point: 211.4°C
• Refractive Index: 1.564

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates